Cas no 2460755-00-2 (3-(4-methylphenyl)azetidin-3-ol hydrochloride)

• Product Name: 3-(4-methylphenyl)azetidin-3-ol hydrochloride
• CAS No: 2460755-00-2
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD32703117
• CID: 5670109
• PubChem ID: 155821138
• Update Time: 2025-06-13

3-(4-methylphenyl)azetidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methylphenyl)azetidin-3-ol;hydrochloride
• EN300-26983702
• 2460755-00-2
• 3-(4-methylphenyl)azetidin-3-ol hydrochloride

• MDL： MFCD32703117
• Inchi： 1S/C10H13NO.ClH/c1-8-2-4-9(5-3-8)10(12)6-11-7-10;/h2-5,11-12H,6-7H2,1H3;1H
• InChI Key： OCEMBZFDCFYOBI-UHFFFAOYSA-N
• SMILES： Cl.OC1(C2C=CC(C)=CC=2)CNC1

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(4-methylphenyl)azetidin-3-ol hydrochloride

Introduction to 3-(4-methylphenyl)azetidin-3-ol hydrochloride (CAS No. 2460755-00-2)

3-(4-methylphenyl)azetidin-3-ol hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2460755-00-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This zwitterionic derivative, featuring a hydrochloride salt form, has garnered attention due to its structural uniqueness and potential biological activities. The compound combines a benzyl moiety with an azetidinone core, making it a versatile scaffold for further chemical modifications and pharmacological investigations.

The structural motif of 3-(4-methylphenyl)azetidin-3-ol hydrochloride is particularly noteworthy for its potential to interact with biological targets. The presence of the azetidinone ring, a five-membered heterocyclic structure, is a common feature in many bioactive molecules. This ring system can serve as a privileged scaffold, facilitating interactions with enzymes and receptors due to its rigid yet flexible nature. The 4-methylphenyl substituent further enhances the compound's lipophilicity, which is often a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles.

In recent years, there has been growing interest in azetidinone derivatives as pharmacophores in drug discovery. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The hydroxyl group at the 3-position of the azetidinone ring provides a site for further functionalization, allowing chemists to tailor the properties of the molecule for specific biological effects. The hydrochloride salt form enhances the solubility of the compound in aqueous media, making it more suitable for formulation into pharmaceutical products.

One of the most compelling aspects of 3-(4-methylphenyl)azetidin-3-ol hydrochloride is its potential as a lead compound for developing novel therapeutics. Researchers have been exploring its interactions with various biological targets using computational modeling and experimental techniques. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The benzyl group and the azetidinone core work synergistically to modulate enzyme activity, potentially leading to therapeutic benefits.

The synthesis of 3-(4-methylphenyl)azetidin-3-ol hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the azetidinone ring through cyclization reactions, followed by functionalization at the 3-position to introduce the hydroxyl group. Subsequent salt formation with hydrochloric acid yields the final product in its stable salt form. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

From a medicinal chemistry perspective, 3-(4-methylphenyl)azetidin-3-ol hydrochloride represents an excellent example of how structural modifications can influence biological activity. The combination of aromatic and heterocyclic components creates a molecule with multiple sites for interaction with biological systems. This versatility makes it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. By leveraging computational chemistry tools and high-throughput screening techniques, researchers can rapidly assess the potential of this compound as a starting point for new drug candidates.

The pharmacokinetic properties of 3-(4-methylphenyl)azetidin-3-ol hydrochloride are also of great interest. Studies have begun to explore how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is crucial for optimizing dosing regimens and predicting potential side effects. Initial data suggest that the compound exhibits moderate solubility in water and oil phases, which could influence its bioavailability and tissue distribution. Further studies are needed to fully characterize its pharmacokinetic profile.

In conclusion, 3-(4-methylphenyl)azetidin-3-ol hydrochloride (CAS No. 2460755-00-2) is a promising compound with significant potential in pharmaceutical research and development. Its unique structure and favorable physicochemical properties make it an attractive candidate for further investigation into various therapeutic areas. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in discovering new treatments for human diseases.